Cas no 2172437-27-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid)
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid
- EN300-1498711
- 2172437-27-1
- 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid
-
- Inchi: 1S/C27H26N2O6/c1-16-11-12-17(25(30)28-14-24(34-2)26(31)32)13-23(16)29-27(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22,24H,14-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: ZPHJZLSOLPVGFL-UHFFFAOYSA-N
- SMILES: O(C(NC1C=C(C(NCC(C(=O)O)OC)=O)C=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.17908655g/mol
- Monoisotopic Mass: 474.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 114Ų
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498711-1.0g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1498711-50mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1498711-100mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1498711-250mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1498711-500mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1498711-1000mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1498711-2500mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1498711-5000mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1498711-10000mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methoxypropanoic acid |
2172437-27-1 | 10000mg |
$14487.0 | 2023-09-27 |
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid
Comprehensive Overview of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid (CAS No. 2172437-27-1)
The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid (CAS No. 2172437-27-1) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in advancing drug discovery, bioconjugation, and proteomics applications.
In recent years, the demand for Fmoc-protected amino acid derivatives like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid has surged, driven by the growing interest in personalized medicine and biopharmaceuticals. This compound’s ability to facilitate the synthesis of complex peptides aligns with the industry’s focus on targeted therapies and precision medicine. Its CAS No. 2172437-27-1 is often referenced in academic publications and patent filings, underscoring its significance in cutting-edge research.
One of the most searched questions related to this compound is: "How is Fmoc-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid used in peptide synthesis?" The answer lies in its robust protecting group chemistry, which ensures high yield and purity during peptide chain assembly. The Fmoc group can be selectively removed under mild basic conditions, making it ideal for iterative synthesis workflows. This property is particularly valuable in the development of therapeutic peptides and antibody-drug conjugates (ADCs), which are hot topics in modern drug development.
Another frequently asked question is: "What are the storage and handling recommendations for CAS No. 2172437-27-1?" Proper storage of this compound typically involves keeping it in a cool, dry environment, protected from light and moisture. Such precautions are critical to maintaining its stability and reactivity, especially for researchers working on high-throughput screening or combinatorial chemistry projects. The compound’s technical datasheet often provides detailed guidelines to ensure optimal performance in laboratory settings.
The versatility of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid extends beyond peptide synthesis. It is also explored in material science for designing biofunctionalized surfaces and nanomaterials. With the rise of AI-driven drug design and computational chemistry, this compound’s molecular properties are increasingly modeled to predict its interactions in complex biological systems. Such applications highlight its cross-disciplinary relevance.
In summary, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid (CAS No. 2172437-27-1) is a cornerstone in modern chemical and pharmaceutical research. Its role in peptide synthesis, drug development, and biomaterials underscores its importance in addressing some of the most pressing challenges in science today. As the field evolves, this compound will likely remain a focal point for innovation and discovery.
2172437-27-1 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)